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Compound of Interest

Compound Name: Diheptyl phthalate

Cat. No.: B7779869

For Immediate Release

This technical guide provides an in-depth overview of the physicochemical properties of Di-n-
heptyl phthalate (DHP), an organic compound of interest to researchers, scientists, and
professionals in drug development. This document compiles essential quantitative data,
outlines standardized experimental protocols for its characterization, and visualizes a key
biological pathway influenced by related compounds.

Core Physicochemical Properties

Di-n-heptyl phthalate (CAS No: 3648-21-3) is a phthalate ester recognized for its use as a
plasticizer. A thorough understanding of its physical and chemical characteristics is paramount
for its application and for assessing its environmental and biological interactions.

Table 1: General and Physical Properties of Di-n-heptyl
Phthalate
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Property Value Source(s)
Molecular Formula C22H3404 [1]
Molecular Weight 362.51 g/mol [1]
Appearance .Cleiar, colorless to pale yellow 2]

liquid
Odor Odorless [3]
Density 0.992 g/mL [1]
Boiling Point 360 °C
Melting Point <-40°C
Flash Point 213 °C (415 °F)

Refractive Index

1.486

Viscosity

Data Not Available

Table 2: Solubility and Partitioning Behavior of Di-n-

heptyl Phthalate

Property

Value

Source(s)

Water Solubility

Sparingly soluble

Octanol/Water Partition

Coefficient (log Pow)

7.6 (estimated)

Vapor Pressure

2.07E-06 mm Hg

Experimental Protocols for Property Determination

While specific experimental records for Di-n-heptyl phthalate are not extensively detailed in

publicly available literature, the following section outlines standardized methodologies that are

broadly applicable for the determination of its key physicochemical properties.

Density Measurement
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The density of liquid compounds like Di-n-heptyl phthalate can be accurately determined using
a digital density meter, following a standard test method such as ASTM D4052. This method
involves introducing a small liquid sample into an oscillating U-tube. The instrument measures
the change in the oscillation frequency caused by the mass of the sample in the tube and
calculates the density based on calibration data.

Boiling Point Determination

The boiling point is a critical parameter for assessing the volatility of a substance. For
compounds with high boiling points, distillation methods under reduced pressure are often
employed to prevent decomposition. The observed boiling point is then extrapolated to
atmospheric pressure.

Flash Point Measurement

The flash point, indicating the flammability of a substance, is typically determined using a
closed-cup tester. The Pensky-Martens closed-cup method (ASTM D93) is a widely accepted
standard. In this procedure, the sample is heated at a controlled rate in a closed cup. An
ignition source is periodically introduced into the vapor space above the liquid until a flash is
observed.

Water Solubility Assessment

The water solubility of sparingly soluble substances like Di-n-heptyl phthalate can be
determined using the flask method, as described in OECD Guideline 105. This involves
agitating an excess amount of the substance in water at a constant temperature until
equilibrium is reached. The concentration of the dissolved substance in the aqueous phase is
then measured using a suitable analytical technique, such as gas chromatography-mass
spectrometry (GC-MS).

Octanol-Water Partition Coefficient (log Pow) Estimation

The octanol-water partition coefficient is a key indicator of a substance's hydrophobicity and
potential for bioaccumulation. For compounds with high log Pow values, the High-Performance
Liquid Chromatography (HPLC) method (OECD Guideline 117) is often preferred over the
traditional shake-flask method to avoid analytical challenges. This method correlates the
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retention time of the substance on a reverse-phase HPLC column with the known log Pow
values of reference compounds.

Biological Interaction: Nrf-2 Mediated Antioxidant
Response

Some phthalate derivatives have been shown to activate the Nrf-2 (Nuclear factor erythroid 2-
related factor 2) mediated antioxidant response in human cell lines. While the specific
mechanism for Di-n-heptyl phthalate is a subject for further research, the generalized pathway
provides a valuable framework for understanding potential cellular interactions.
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Caption: Generalized Nrf-2 mediated antioxidant response pathway.

Experimental and Analytical Workflow
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A systematic approach is crucial for the comprehensive physicochemical characterization of a
compound like Di-n-heptyl phthalate. The following workflow illustrates a logical sequence of
analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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